Cas no 2411954-63-5 (({bicyclo1.1.1pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one)

• Product Name: ({bicyclo1.1.1pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one
• CAS No: 2411954-63-5
• Molecular Formula: C₁₁H₁₃NOS
• Molecular Weight: 207.292021512985
• MDL: MFCD33550553
• CID: 5668435
• PubChem ID: 145926348

({bicyclo1.1.1pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one Properties

Names and Identifiers

• doi:10.14272/NEKGDCIKXKJMQB-UHFFFAOYSA-N.2
• ({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one
• 10.14272/NEKGDCIKXKJMQB-UHFFFAOYSA-N.2
• 2411954-63-5
• EN300-26980924
• doi:10.14272/NEKGDCIKXKJMQB-UHFFFAOYSA-N.1
• 10.14272/NEKGDCIKXKJMQB-UHFFFAOYSA-N.1
• EN300-37374064
• Bicyclo[1.1.1]pentan-1-yl(imino)(phenyl)-l6-sulfanone
• ({bicyclo1.1.1pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one

• MDL： MFCD33550553
• InChIKey： NEKGDCIKXKJMQB-UHFFFAOYSA-N
• Inchi： 1S/C11H13NOS/c12-14(13,10-4-2-1-3-5-10)11-6-9(7-11)8-11/h1-5,9,12H,6-8H2
• SMILES： S(C1C=CC=CC=1)(C12CC(C1)C2)(=N)=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.07178521g/mol
• Heavy Atom Count: 14
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Boiling Point: 315.0±25.0 °C(Predicted)
• Density: 1.38±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives